Cas no 1339812-80-4 (4-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid)

• Product Name: 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
• CAS No: 1339812-80-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6329484
• PubChem ID: 63039014
• Update Time: 2025-10-30

4-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid
• 1339812-80-4
• CS-0344804
• EN300-1140338
• AKOS012338389

• Inchi： 1S/C11H19N3O2/c1-4-12-10(11(15)16)5-6-14-7-13-8(2)9(14)3/h7,10,12H,4-6H2,1-3H3,(H,15,16)
• InChI Key： DYQHJEGTHIJNHZ-UHFFFAOYSA-N
• SMILES： OC(C(CCN1C=NC(C)=C1C)NCC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid

4-(4,5-Dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic Acid: A Comprehensive Overview

The compound with CAS No. 1339812-80-4, known as 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with an ethylamino group and a butanoic acid moiety. The imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is a key feature of this molecule and contributes to its versatile chemical properties.

Recent studies have highlighted the potential of 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive compounds. The ethylamino group within the molecule is particularly interesting due to its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding in biological systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazole derivative. One common approach is the condensation of carbonyl compounds with ammonia or ammonium salts to form the imidazole ring. Subsequent modifications, such as alkylation or acylation, are then employed to introduce the ethylamino and butanoic acid groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From a structural perspective, 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid exhibits a balance between hydrophilic and hydrophobic regions. The butanoic acid group imparts acidity and enhances solubility in polar solvents, while the dimethyl substituents on the imidazole ring contribute to hydrophobicity. This balance makes the compound suitable for applications in drug delivery systems and as a component in bioconjugates.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound in various environments. Molecular dynamics simulations have revealed that the molecule can adopt multiple conformations, which may influence its interactions with biological targets such as proteins or nucleic acids. These insights are valuable for designing analogs with improved pharmacokinetic properties.

In terms of biological activity, 4-(4,5-dimethyl-1H-imidazol-1-yl)-2-(ethylamino)butanoic acid has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to bind to specific sites on proteins suggests potential applications in therapeutic development. However, further studies are required to fully understand its mechanism of action and safety profile.

The synthesis and characterization of this compound also contribute to our broader understanding of heterocyclic chemistry. The imidazole ring is a fundamental structure found in many natural products and synthetic compounds, including vitamins (e.g., histidine) and pharmaceutical agents (e.g., certain antifungal drugs). By studying derivatives like CAS No. 1339812-80-4, chemists can gain insights into the relationship between structure and function in these systems.

Moreover, the presence of both acidic (from the butanoic acid group) and basic (from the ethylamino group) functional groups makes this compound amphiprotic. This property is advantageous in certain chemical reactions, such as those involving nucleophilic substitution or addition mechanisms. Amphiprotic molecules are also valuable in catalysis, where they can act as both acids and bases depending on the reaction conditions.

In conclusion, 4-(4,5-dimethyl-1H-imidazol-1-yli)-2-(etylaminobutnoev kyselina (CAS No. 1339812-80-) is a versatile compound with intriguing chemical properties and potential applications across multiple disciplines. As research continues to uncover its full potential, this molecule may play a significant role in advancing our understanding of organic chemistry and its practical applications.